Cas no 2169006-00-0 (2-(4,4-difluorocyclohexyl)propane-1,3-diol)

• Product Name: 2-(4,4-difluorocyclohexyl)propane-1,3-diol
• CAS No: 2169006-00-0
• MF: C₉H₁₆F₂O₂
• MW: 194.218950271606
• CID: 6320439
• PubChem ID: 165525962
• Update Time: 2025-10-29

2-(4,4-difluorocyclohexyl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-difluorocyclohexyl)propane-1,3-diol
• EN300-1459190
• 2169006-00-0

• Inchi： 1S/C9H16F2O2/c10-9(11)3-1-7(2-4-9)8(5-12)6-13/h7-8,12-13H,1-6H2
• InChI Key： IXQLJOJDGVWRMG-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(CO)CO)CC1)F

Computed Properties

• Exact Mass: 194.11183607g/mol
• Monoisotopic Mass: 194.11183607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-(4,4-difluorocyclohexyl)propane-1,3-diol

Research Briefing on 2-(4,4-difluorocyclohexyl)propane-1,3-diol (CAS: 2169006-00-0) in Chemical and Biomedical Applications

2-(4,4-difluorocyclohexyl)propane-1,3-diol (CAS: 2169006-00-0) is a fluorinated cyclohexyl derivative that has garnered significant attention in recent chemical and biomedical research. This compound, characterized by its unique structural features, has shown promise in various applications, including drug discovery, material science, and synthetic chemistry. The presence of fluorine atoms and the cyclohexyl ring in its structure enhances its potential for interactions with biological targets, making it a valuable scaffold in medicinal chemistry.

Recent studies have focused on the synthesis and optimization of 2-(4,4-difluorocyclohexyl)propane-1,3-diol to improve its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. Researchers have also explored its reactivity and potential as an intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutics.

In the biomedical field, preliminary investigations suggest that 2-(4,4-difluorocyclohexyl)propane-1,3-diol may exhibit bioactive properties, including anti-inflammatory and antimicrobial effects. In vitro studies have demonstrated its ability to modulate specific enzymatic pathways, although further in vivo studies are required to validate these findings. The compound's fluorinated structure is believed to contribute to its metabolic stability and bioavailability, which are critical factors in drug development.

Another area of interest is the potential application of 2-(4,4-difluorocyclohexyl)propane-1,3-diol in material science. Its unique chemical properties, such as its ability to form stable hydrogen bonds, make it a candidate for designing advanced polymers and coatings. Researchers are investigating its incorporation into polymeric matrices to enhance material performance, including thermal stability and mechanical strength.

Despite these promising developments, challenges remain in the large-scale production and application of 2-(4,4-difluorocyclohexyl)propane-1,3-diol. Issues such as cost-effectiveness, scalability, and environmental impact need to be addressed to facilitate its transition from laboratory research to industrial applications. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 2-(4,4-difluorocyclohexyl)propane-1,3-diol (CAS: 2169006-00-0) represents a versatile and promising compound in the fields of chemical and biomedical research. Its unique structural and functional properties offer numerous opportunities for innovation, from drug discovery to advanced materials. Continued research and development efforts will be crucial to fully explore its applications and address existing challenges.